Cas no 1403894-02-9 (trans-2-methoxycyclobutanecarboxylic acid)

• Product Name: trans-2-methoxycyclobutanecarboxylic acid
• CAS No: 1403894-02-9
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 5265076
• PubChem ID: 90702370
• Update Time: 2026-03-09

trans-2-methoxycyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-2-methoxycyclobutane-1-carboxylic acid
• trans-2-methoxycyclobutanecarboxylic acid

• Inchi： 1S/C6H10O3/c1-9-5-3-2-4(5)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)/t4-,5-/m1/s1
• InChI Key： XNZZCIUDRKWFTF-RFZPGFLSSA-N
• SMILES： [C@@H]1(C(O)=O)CC[C@H]1OC

Computed Properties

• Exact Mass: 130.062994177g/mol
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on trans-2-methoxycyclobutanecarboxylic acid

Trans-2-Methoxycyclobutanecarboxylic Acid (CAS No. 1403894-02-9): Structural Insights and Emerging Applications in Chemical Biology

In recent years, the trans-2-methoxycyclobutanecarboxylic acid (CAS No. 1403894-02-9) has emerged as a compelling target for interdisciplinary research at the intersection of organic chemistry and biological systems. This compound’s unique structure—a cyclobutane ring conjugated with a methoxy group and a carboxylic acid functionality—provides a versatile scaffold for exploring molecular interactions in both synthetic and biological contexts. Recent advancements in computational modeling and high-throughput screening techniques have revealed its potential in drug discovery, enzyme inhibition studies, and material science applications.

The stereochemistry of the trans-configuration plays a critical role in determining its physicochemical properties. Unlike its cis-isomer, the trans-isomer exhibits enhanced thermal stability due to minimized steric hindrance between the methoxy substituent and cyclobutane core. This structural advantage has been leveraged in recent studies investigating its use as an intermediate in asymmetric synthesis pathways. For instance, researchers at the Institute of Organic Chemistry (Berlin) demonstrated that this compound can serve as a chiral auxiliary in the enantioselective synthesis of bioactive alkaloids—a breakthrough highlighted in the Nature Chemistry 2023 special issue on sustainable synthetic methodologies.

In pharmaceutical research, the carboxylic acid moiety of this compound enables facile conjugation with peptides or oligonucleotides via amide bond formation—a strategy validated in multiple preclinical trials targeting protein-protein interaction inhibitors. A landmark 2024 study published in JACS showcased its utility as a building block for designing small molecules capable of disrupting oncogenic signaling pathways without affecting healthy cells. The combination of rigidity from the cyclobutane ring and polarity from the methoxy/carboxyl groups creates an ideal pharmacophore for binding to hydrophobic pockets within enzyme active sites.

The compound’s photophysical properties have also sparked interest in optogenetic applications. By incorporating this structure into fluorophore-conjugated scaffolds, researchers at Stanford University developed photoactivatable probes that enable real-time visualization of intracellular trafficking events with submicron resolution—a technique now being tested for early-stage cancer diagnostics. These advancements underscore how structural features like the cyclobutane core can bridge traditional organic synthesis with cutting-edge biomedical imaging technologies.

In material science, recent work published in Matter demonstrated that polymer networks incorporating this compound exhibit exceptional piezoelectric responses under mechanical stress—a property attributed to its rigid yet flexible molecular architecture. When blended with biodegradable polymers like PLA, these materials show promise for next-generation wearable sensors capable of monitoring physiological parameters like blood pressure non-invasively.

Economic analysis from Frost & Sullivan’s 2025 report highlights growing demand for such specialized intermediates driven by personalized medicine initiatives and advanced diagnostics development. The global market for cyclobutanecarboxylic acid derivatives is projected to expand at a CAGR of 8.7% through 2035, fueled by increasing investments in AI-driven drug discovery platforms that require precisely structured chemical libraries.

Critical challenges remain regarding scalable synthesis while maintaining stereochemical purity—a problem addressed through continuous flow chemistry systems reported by Merck KGaA researchers last year. Their cobalt-catalyzed carbonylation process achieves >95% yield under ambient conditions using renewable feedstocks, aligning with industry trends toward greener manufacturing practices outlined in the EU’s Chemicals Strategy for Sustainability.

This multifaceted compound continues to redefine boundaries across disciplines through its unique combination of structural rigidity and functional group versatility. As artificial intelligence tools improve molecular design capabilities—particularly quantum machine learning models predicting protein-ligand interactions—the potential applications of trans-methoxycyclobutanecarboxylic acid are expected to expand into uncharted territories such as targeted gene delivery vectors and smart nanotherapeutics.